N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine
Overview
Description
“N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine” is a compound with the CAS Number: 1553946-59-0 . It has a molecular weight of 206.29 .
Molecular Structure Analysis
The InChI code for “N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine” is 1S/C11H18N4/c1-9-7-11(14-8-13-9)15(2)10-3-5-12-6-4-10/h7-8,10,12H,3-6H2,1-2H3 . This code provides a specific textual identifier for the compound’s molecular structure.Scientific Research Applications
Drug Design and Development
N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine: is a piperidine derivative, which is a significant class of compounds in medicinal chemistry. Piperidine structures are found in more than twenty classes of pharmaceuticals . This compound, due to its structural features, could be explored for its potential as a building block in the synthesis of novel drugs. Its pyrimidine moiety could interact with various biological targets, while the piperidine ring could enhance membrane permeability and metabolic stability.
Neuropharmacology
Piperidine derivatives are known to influence neurological pathways and can be used in the treatment of neurodegenerative diseases . The compound could be investigated for its affinity towards neural receptors or enzymes, potentially leading to the development of new treatments for conditions such as Alzheimer’s or Parkinson’s disease.
Mechanism of Action
Target of Action
It is known that similar compounds have molecular features associated with polyamine modulation of n-methyl-d-aspartate receptors .
Mode of Action
It is suggested that it may interact with its targets to modulate their activity
Biochemical Pathways
Compounds with similar structures have been associated with the phosphatidylinositol-3 kinase (pi3k) signaling pathway , which plays a crucial role in cell proliferation and survival.
Result of Action
Based on its potential targets, it may influence cell proliferation and survival .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine. For instance, it is known to be incompatible with air, water, oxidizing agents, and heat . Therefore, these factors should be carefully controlled during its storage and use.
properties
IUPAC Name |
N,6-dimethyl-N-piperidin-4-ylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4/c1-9-7-11(14-8-13-9)15(2)10-3-5-12-6-4-10/h7-8,10,12H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKVICFEEBEOGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N(C)C2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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